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Compound of Interest

Compound Name: Parlar 26

Cat. No.: B1253220 Get Quote

For Immediate Reference: Essential Safety and Disposal Information for Parlar 26

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the proper handling and disposal of Parlar 26 (Toxaphene

Parlar-No. 26), a highly chlorinated and persistent organic pollutant (POP). Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Parlar 26 is the first step

in ensuring its safe handling and disposal.

Property Value Reference

Chemical Formula C₁₀H₁₀Cl₈ [1]

Molecular Weight 413.8 g/mol [1]

CAS Number 142534-71-2 [1]

Appearance Typically in solution

Solubility
Soluble in organic solvents like

nonane and cyclohexane.

Persistence
High environmental

persistence.
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Hazard Identification and Safety Precautions
Parlar 26, as a congener of toxaphene, presents significant health and environmental hazards.

Hazard Category Description Safety Precautions

Health Hazards

Potential carcinogen and

endocrine disruptor. Acute

toxicity if ingested, inhaled, or

absorbed through the skin.

Wear appropriate personal

protective equipment (PPE):

chemical-resistant gloves,

safety goggles, and a lab coat.

All handling of Parlar 26

should be conducted in a

certified chemical fume hood.

Environmental Hazards

Classified as a Persistent

Organic Pollutant (POP).

Bioaccumulative and toxic to

aquatic life with long-lasting

effects.

Prevent release to the

environment. All waste and

contaminated materials must

be disposed of as hazardous

waste.

Physical Hazards
Often supplied in flammable

organic solvents.

Store in a cool, dry, well-

ventilated area away from

ignition sources.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a lab

coat, and, if necessary, respiratory protection.
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Contain the Spill: For liquid spills, contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial sorbent pad. Do not use combustible materials like paper

towels as the primary absorbent for solutions in flammable solvents.

Collect Absorbed Material: Carefully collect the absorbent material and any contaminated

solids into a designated, labeled hazardous waste container.

Decontaminate the Area: Decontaminate the spill area using a suitable solvent (e.g., acetone

or hexane), followed by a soap and water wash. All cleaning materials must be disposed of

as hazardous waste.

Dispose of Waste: Seal and label the hazardous waste container with the contents ("Parlar
26 waste," including the solvent) and the date. Arrange for disposal through your institution's

environmental health and safety (EHS) office.

Disposal Procedures
The disposal of Parlar 26 is strictly regulated due to its persistent and hazardous nature. The

primary recommended method for the complete destruction of Parlar 26 is high-temperature

incineration.

On-Site Neutralization (for trace amounts and
decontamination)
For trace amounts of Parlar 26, such as in the decontamination of laboratory equipment,

chemical degradation can be employed. However, this is not a method for bulk disposal.

Experimental Protocol for Decontamination of Glassware and Equipment:

Initial Rinse: Rinse the contaminated glassware or equipment with a suitable organic solvent

(e.g., acetone or hexane) to remove the bulk of the Parlar 26. Collect this solvent rinse as

hazardous waste.

Chemical Degradation Rinse: Prepare a fresh solution of potassium hydroxide in ethanol

(ethanolic KOH). A 1-5% (w/v) solution is typically effective. Rinse the equipment thoroughly

with this solution. This promotes the dehydrochlorination of the pesticide.
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Water Rinse: Rinse the equipment with deionized water.

Final Solvent Rinse: Perform a final rinse with acetone or another volatile organic solvent to

ensure no residue remains.

Waste Collection: All rinsates (initial solvent, ethanolic KOH, water, and final solvent) must be

collected and disposed of as hazardous waste.

Off-Site Disposal
For bulk quantities of Parlar 26, including expired solutions and heavily contaminated

materials, off-site disposal by a licensed hazardous waste management company is mandatory.

Disposal Options and Parameters:

Disposal Method Description Key Parameters
Destruction and
Removal Efficiency
(DRE)

High-Temperature

Incineration

The preferred and

most effective method

for the complete

destruction of

chlorinated pesticides.

- Temperature: ≥

1100°C for

halogenated waste. -

Residence Time: ≥ 2

seconds.

> 99.99%

Hazardous Waste

Landfill

A less preferred

option. Permitted only

for solidified and

containerized waste in

specially designed

landfills for persistent

organic pollutants.

- Waste Form:

Solidified and

encapsulated. -

Landfill Type:

Engineered

hazardous waste

landfill with

appropriate liners and

leachate collection

systems.

Not applicable

(containment, not

destruction). There is

a long-term risk of

leaching.[2]

Logical Workflow for Parlar 26 Disposal
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The following diagram illustrates the decision-making process for the proper disposal of Parlar
26 waste in a laboratory setting.

Parlar 26 Disposal Decision Workflow

Parlar 26 Waste Generated

Determine Waste Type

Bulk Liquid or Solid Waste

Bulk

Trace Contamination
(e.g., on glassware)

Trace

Collect in a Labeled,
Approved Hazardous

Waste Container

Perform On-Site
Decontamination Protocol

Contact Institutional
Environmental Health & Safety (EHS)

Collect All Rinsates as
Hazardous Waste

Arrange for Off-Site Disposal
(High-Temperature Incineration)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Parlar 26: A Guide for Laboratory
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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